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Compound of Interest

Compound Name: Neomenthoglycol

Cat. No.: B3432738

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification and Properties

Neomenthoglycol, systematically known as (1S,2R,5R)-2-(1-hydroxypropan-2-yl)-5-
methylcyclohexan-1-ol, and more commonly referred to as p-menthane-3,8-diol (PMD), is a
naturally occurring monoterpenoid diol. It is the active ingredient responsible for the potent
insect repellent properties of oil of lemon eucalyptus, derived from the leaves of Corymbia
citriodora. This guide provides a comprehensive overview of its chemical characteristics,
synthesis, biological activity, and safety profile, tailored for a scientific audience.
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Figure 1. 2D molecular structure of Neomenthoglycol.

Table 1. Core Substance Properties
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Property Value Reference

CAS Number 3564-95-2 [1]

Molecular Formula C10H2002 [1]

Molecular Weight 172.27 g/mol [2]
(1S,2R,5R)-2-(2-

IUPAC Name hydroxypropan-2-yl)-5- [2]
methylcyclohexan-1-ol
p-Menthane-3,8-diol (PMD),

Synonyms ) ] [1]
cis-p-Menthane-3,8-diol

Appearance Colorless solid

Boiling Point 267.60 °C (estimated)

Solubility in Water

670.7 mg/L at 25 °C

(estimated)

Synthesis and Purification

The primary route for the synthesis of neomenthoglycol is the acid-catalyzed cyclization of

citronellal. This process can be tailored to favor the formation of the desired stereoisomers.

Experimental Protocol: Acid-Catalyzed Cyclization of

Citronellal

This protocol describes the synthesis of p-menthane-3,8-diol from citronellal-rich essential oil,

such as that from Eucalyptus citriodora.

Materials:

« Citronellal-rich essential oil (e.g., from Eucalyptus citriodora)

e Sulfuric acid (H2S0a4), 0.25% aqueous solution

e n-Heptane
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e Anhydrous sodium sulfate (Na2S0a4)

e Deionized water

e 250 mL two-necked round-bottom flask
o Magnetic stirrer and heating mantle

» Reflux condenser

e Separatory funnel

» Rotary evaporator

o Crystallization dish

e Freezer or cooling bath

Procedure:

e Reaction Setup: In a 250 mL two-necked flask equipped with a magnetic stirrer and reflux
condenser, combine 25 g of citronellal-rich essential oil with a 3:1 weight ratio of 0.25%
aqueous sulfuric acid.

e Reaction: Vigorously stir the biphasic mixture at 50°C for 5 to 11 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Work-up: Once the citronellal is consumed (as indicated by TLC), cool the reaction mixture to
room temperature.

e Separation: Transfer the mixture to a separatory funnel and allow the layers to separate.
Collect the upper organic layer.

e Washing: Wash the organic layer with deionized water to remove any residual acid.
e Drying: Dry the organic layer over anhydrous sodium sulfate.

e Solvent Removal: Remove the solvent using a rotary evaporator.
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 Purification by Crystallization: Dissolve the crude product in a minimal amount of n-heptane
and cool to -50°C for 20 hours to induce crystallization of p-menthane-3,8-diol.

« |solation: Isolate the purified crystals by filtration.

Experimental Workflow: Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 1. neomenthoglycol, 3564-95-2 [thegoodscentscompany.com]
e 2. Neomenthoglycol (CAS 3564-95-2) - High-Purity Standard [benchchem.com]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Neomenthoglycol (p-
Menthane-3,8-diol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432738#neomenthoglycol-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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